Cas no 1240568-05-1 (3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole)

• Product Name: 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole
• CAS No: 1240568-05-1
• MF: C₈H₁₁Br₂N₃O₂
• MW: 340.999840021133
• MDL: MFCD16811149
• CID: 4690175
• Update Time: 2025-06-15

3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole

• MDL： MFCD16811149
• Inchi： 1S/C8H11Br2N3O2/c9-7-11-8(10)13(12-7)3-2-6-14-4-1-5-15-6/h6H,1-5H2
• InChI Key： ZJKDLNODUUISIO-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CCC1OCCCO1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 204
• Topological Polar Surface Area: 49.2

Additional information on 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole

Research Brief on 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole (CAS: 1240568-05-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of triazole derivatives as versatile scaffolds for drug discovery. Among these, 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole (CAS: 1240568-05-1) has emerged as a compound of interest due to its unique structural features and potential biological activities. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, characterization, and applications in medicinal chemistry.

The compound, with its brominated triazole core and dioxane-containing side chain, exhibits promising physicochemical properties that make it suitable for further pharmacological exploration. Recent studies have demonstrated its role as a key intermediate in the synthesis of more complex molecules targeting various disease pathways. The presence of bromine atoms at the 3 and 5 positions of the triazole ring enhances its reactivity, enabling diverse functionalization strategies for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic routes to 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole, optimizing reaction conditions to achieve higher yields and purity. The study emphasized the compound's stability under physiological conditions, a critical factor for its potential use in vivo. Additionally, computational modeling suggested favorable binding interactions with several therapeutic targets, including enzymes involved in inflammatory and oncogenic pathways.

Further investigations have revealed the compound's utility in click chemistry applications, where its triazole moiety serves as a bioorthogonal handle for bioconjugation. This property has been leveraged in the development of targeted drug delivery systems, as reported in a recent ACS Chemical Biology article. The study showcased the compound's ability to form stable linkages with biomolecules while maintaining biological activity, opening new avenues for precision medicine.

Ongoing research is exploring the antimicrobial potential of 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole derivatives. Preliminary results indicate significant activity against drug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. These findings, presented at the 2024 International Conference on Antimicrobial Agents, suggest the compound's promise as a lead structure for novel antibiotics.

In conclusion, 3,5-Dibromo-1-[2-(1,3-dioxan-2-yl)ethyl]-1H-1,2,4-triazole represents a multifaceted compound with diverse applications in medicinal chemistry and drug development. Its unique structural attributes, synthetic accessibility, and biological relevance position it as a valuable tool for researchers in the chemical biology and pharmaceutical sciences. Future studies should focus on expanding its therapeutic applications and elucidating its mechanism of action at the molecular level.